Cas no 2228977-73-7 (methyl 3-(3-aminopropanoyl)-4-methoxybenzoate)

• Product Name: methyl 3-(3-aminopropanoyl)-4-methoxybenzoate
• CAS No: 2228977-73-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6052595
• PubChem ID: 165629137
• Update Time: 2025-06-08

methyl 3-(3-aminopropanoyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-aminopropanoyl)-4-methoxybenzoate
• EN300-1765048
• 2228977-73-7

• Inchi： 1S/C12H15NO4/c1-16-11-4-3-8(12(15)17-2)7-9(11)10(14)5-6-13/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： FPGZVRHKXVJZLP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(CCN)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.6Ų

Additional information on methyl 3-(3-aminopropanoyl)-4-methoxybenzoate

Introduction to Methyl 3-(3-aminopropanoyl)-4-methoxybenzoate (CAS No. 2228977-73-7)

Methyl 3-(3-aminopropanoyl)-4-methoxybenzoate (CAS No. 2228977-73-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry and biotechnology.

The molecular formula of methyl 3-(3-aminopropanoyl)-4-methoxybenzoate is C₁₄H₁₇NO₄, reflecting its complex composition and potential for diverse chemical interactions. The presence of both amine and ester functional groups in its structure suggests a high degree of reactivity, which is crucial for its role in synthetic pathways and biological assays.

In recent years, the demand for novel compounds with tailored pharmacological properties has surged, driving the exploration of molecules like methyl 3-(3-aminopropanoyl)-4-methoxybenzoate. Its structural features make it an attractive scaffold for drug design, particularly in the development of targeted therapies. The methoxy group at the fourth position of the benzoate ring enhances its solubility and metabolic stability, while the amino-propanoyl side chain provides a site for further functionalization.

One of the most compelling aspects of methyl 3-(3-aminopropanoyl)-4-methoxybenzoate is its potential application in the synthesis of bioactive molecules. Researchers have been investigating its role as an intermediate in the production of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo selective modifications allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, making it a versatile tool in drug discovery.

The latest advancements in computational chemistry have further highlighted the significance of methyl 3-(3-aminopropanoyl)-4-methoxybenzoate. Molecular modeling studies suggest that this compound can interact with specific biological targets, such as enzymes and receptors, with high affinity. These interactions are critical for designing molecules that can modulate physiological processes effectively. The computational predictions have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

In addition to its pharmaceutical applications, methyl 3-(3-aminopropanoyl)-4-methoxybenzoate has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a crosslinking agent in advanced materials. The compound's stability under various conditions enhances its utility in industrial processes, where consistent performance is essential.

The synthesis of methyl 3-(3-aminopropanoyl)-4-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in synthetic methodologies have enabled more efficient production processes, reducing waste and improving scalability. These advancements are crucial for meeting the growing demand for high-quality intermediates like this one.

Evaluation studies have demonstrated that methyl 3-(3-aminopropanoyl)-4-methoxybenzoate exhibits favorable physicochemical properties, including low toxicity and good bioavailability. These characteristics make it an ideal candidate for further development into therapeutic agents. Additionally, its environmental profile is favorable, with minimal ecotoxicity and biodegradability issues.

The integration of green chemistry principles into the synthesis of methyl 3-(3-aminopropanoyl)-4-methoxybenzoate has been a focal point for recent research. By employing sustainable practices such as catalytic reactions and solvent recovery systems, scientists have been able to reduce the environmental impact of production processes. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The future prospects for methyl 3-(3-aminopropanoyl)-4-methoxybenzoate are bright, with ongoing research exploring new applications and optimizing its synthesis. Collaborative efforts between academic institutions and industry leaders are expected to accelerate progress in this field. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.